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Compound of Interest

4,6-Dichloro-N-
Compound Name:
methylnicotinamide-d3

cat. No.: B15599109

In-Depth Technical Guide: 4,6-Dichloro-N-
methylnicotinamide-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 4,6-Dichloro-N-methylnicotinamide-d3, a deuterated analog of 4,6-
Dichloro-N-methylnicotinamide. This document is intended to serve as a core resource for
researchers and professionals in drug development and related scientific fields.

Chemical and Physical Characteristics

4,6-Dichloro-N-methylnicotinamide-d3 is a stable, isotopically labeled compound. The
replacement of hydrogen with deuterium in the N-methyl group can be a valuable tool in
metabolic studies, allowing for the tracking of the compound and its metabolites without
significantly altering its chemical properties.[1]

Table 1: Core Chemical and Physical Data

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15599109?utm_src=pdf-interest
https://www.benchchem.com/product/b15599109?utm_src=pdf-body
https://www.benchchem.com/product/b15599109?utm_src=pdf-body
https://www.dovepress.com/effect-of-n-methyl-deuteration-on-metabolism-and-pharmacokinetics-of-e-peer-reviewed-fulltext-article-DDDT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

) 4,6-dichloro-N-(methyl-
Chemical Name o ) [2]
d3)nicotinamide

CAS Number 1609531-34-1 [3]1[4]

Molecular Formula C7H3D3CI2N20 [21[31[4]

Molecular Weight 208.06 g/mol [21[3114]

Purity >98% [2]
Solid (Typical at room

Appearance [4]
temperature)

Not available for deuterated
] ] compound. 153-155 °C for
Melting Point
non-deuterated analog (4,6-

Dichloronicotinamide).

Not available for deuterated
compound. Predicted:
302.9+42.0 °C for non-

deuterated analog.

Boiling Point

Soluble in DMSO.[4] General
formulations for poorly water-
soluble compounds suggest
potential solubility in PEG400,
and mixtures of Tween 80 and

Solubility

Carboxymethyl cellulose.[4]

Synthesis and Manufacturing

While a specific, detailed synthesis protocol for 4,6-Dichloro-N-methylnicotinamide-d3 is not
readily available in the public domain, a general understanding of its synthesis can be inferred
from standard organic chemistry principles and related literature on deuterated nicotinamide
derivatives.
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The synthesis would likely involve the reaction of a deuterated methylamine (CD3sNHz) with a
4,6-dichloronicotinoyl derivative. A plausible synthetic pathway is outlined below.

Logical Synthesis Workflow

Starting Materials Reaction Steps Final Product
4,6-Dichloronicotinic acid Activation | EIEEnEGCTmyBAdy Amide Bond Formation |H—2urfication oL (' 4 6 bichioro-N-methylnicotinamide-d3
(e.g., with thionyl chloride to form acyl chloride)

(Deulerated Methylamine (CD3NH2)) Coupling
4 R R N
Analytical Techniques
( Spectral
| 1H and 13C NMR Spectroscopy Interpretation
. . N\
Sample Pfeparation Data Interpretation
Dissolve sample in . .
(appropriate solvent (e.g., DMSO-d6 for NMR) Mass Spectrometry (e.g., GC-MS or LC—MSD Structure Confirmation
Chromatogram
> ( HPLC Analysie ) ) e L

J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical characteristics of 4,6-Dichloro-N-
methylnicotinamide-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599109#physical-and-chemical-characteristics-of-
4-6-dichloro-n-methylnicotinamide-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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